2-(4-ethoxyphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine

• IUPAC Name: 2-(4-ethoxyphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine
• InChI: InChI=1S/C23H21NOS/c1-2-25-19-14-12-18(13-15-19)23-16-21(17-8-4-3-5-9-17)24-20-10-6-7-11-22(20)26-23/h3-15,23H,2,16H2,1H3
• InChI Key: HNOLCCQXXQWZPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2CC(=NC3=CC=CC=C3S2)C4=CC=CC=C4
• Molecular Formula: C23H21NOS
• Molecular Weight: 359.5 g/mol

Description

2-(4-ethoxyphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine is a chemical compound that belongs to the class of benzothiazepines. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(4-ethoxyphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine is not fully understood. However, it has been suggested that it may exert its effects through the inhibition of various enzymes and proteins involved in inflammation, tumor growth, and oxidative stress.
Biochemical and physiological effects:
2-(4-ethoxyphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. It has also been found to induce apoptosis in cancer cells and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-ethoxyphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine in lab experiments is its potential applications in various scientific research fields. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully understand its effects.

Future Directions

There are several future directions for the study of 2-(4-ethoxyphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine. One direction is to further investigate its potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its effects on other diseases such as diabetes and cardiovascular diseases. Additionally, further studies are needed to fully understand its mechanism of action and to develop more effective derivatives of this compound.
In conclusion, 2-(4-ethoxyphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine is a promising chemical compound that has potential applications in various scientific research fields. Further studies are needed to fully understand its mechanism of action and to develop more effective derivatives of this compound.

Synthesis Methods

The synthesis of 2-(4-ethoxyphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine can be achieved through various methods. One method involves the reaction of 4-ethoxybenzaldehyde with 2-aminobenzophenone in the presence of ammonium acetate and acetic acid. Another method involves the reaction of 4-ethoxybenzaldehyde with 2-aminobenzophenone in the presence of a catalytic amount of p-toluenesulfonic acid.

Scientific Research Applications

2-(4-ethoxyphenyl)-4-phenyl-2,3-dihydro-1,5-benzothiazepine has been studied for its potential applications in various scientific research fields. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.